Cas no 1423031-27-9 (2-(4-bromophenyl)-2-ethylcyclopropan-1-amine hydrochloride)

• Product Name: 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine hydrochloride
• CAS No: 1423031-27-9
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 4598331
• PubChem ID: 71756718
• Update Time: 2025-10-05

2-(4-bromophenyl)-2-ethylcyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine hydrochloride

• Inchi： 1S/C11H14BrN.ClH/c1-2-11(7-10(11)13)8-3-5-9(12)6-4-8;/h3-6,10H,2,7,13H2,1H3;1H
• InChI Key： AIVNTXCRQPDQRD-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC(Br)=CC=2)CC1N)C.Cl

Computed Properties

• Exact Mass: 275.008
• Monoisotopic Mass: 275.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

2-(4-bromophenyl)-2-ethylcyclopropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine hydrochloride

Research Brief on 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine hydrochloride (CAS: 1423031-27-9)

2-(4-bromophenyl)-2-ethylcyclopropan-1-amine hydrochloride (CAS: 1423031-27-9) is a cyclopropylamine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by a brominated phenyl ring and an ethyl-substituted cyclopropane moiety, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its possible applications in central nervous system (CNS) disorders.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its stereochemistry and purity. The hydrochloride salt form enhances its stability and solubility, making it more suitable for pharmacological studies. Researchers have employed advanced techniques such as chiral HPLC and X-ray crystallography to confirm its structural integrity and enantiomeric purity, which are critical for its biological activity.

In vitro and in vivo studies have explored the compound's potential as a modulator of neurotransmitter systems, particularly its affinity for serotonin and dopamine receptors. Preliminary results suggest that 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine hydrochloride may exhibit selective binding to specific receptor subtypes, which could pave the way for its development as a therapeutic agent for mood disorders or neurodegenerative diseases. However, further studies are needed to elucidate its exact mechanism of action and therapeutic potential.

The compound has also been evaluated for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Early findings indicate moderate bioavailability and a favorable safety profile in animal models, though additional toxicological studies are required to assess its long-term effects. These insights are crucial for advancing the compound to preclinical development stages.

In summary, 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine hydrochloride represents a promising candidate for further research in the chemical biology and pharmaceutical fields. Its unique structural features and preliminary biological activity warrant continued investigation, particularly in the context of CNS-targeted therapies. Future studies should focus on optimizing its pharmacological properties and exploring its potential clinical applications.